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Compound of Interest

Compound Name: Hosenkoside C

Cat. No.: B8143437

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Hosenkoside C stock

solutions for various experimental applications. Adherence to these guidelines is crucial for

ensuring the accuracy, reproducibility, and reliability of experimental results.

Physicochemical Properties of Hosenkoside C
A comprehensive understanding of the physicochemical properties of Hosenkoside C is

fundamental for the correct preparation of stock solutions. Key data is summarized in the table

below.
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Property Value Source(s)

Molecular Formula C₄₈H₈₂O₂₀ [1]

Molecular Weight 979.15 g/mol [1][2]

Appearance White to off-white solid [1][2]

Purity >98% (typical)

Solubility (In Vitro) ≥ 100 mg/mL in DMSO [2]

Soluble in methanol and

ethanol
[1]

Insoluble in water

Storage Conditions Store powder at -20°C [2]

Stock solutions: -80°C (6

months)
[2]

or -20°C (1 month) [2]

Experimental Protocols
Preparation of High-Concentration Stock Solution for In
Vitro Use (e.g., 10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of Hosenkoside C in

dimethyl sulfoxide (DMSO), suitable for most cell-based assays.

Materials:

Hosenkoside C (solid powder)

Anhydrous, cell culture grade DMSO

Sterile microcentrifuge tubes

Calibrated analytical balance

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/B10830271
https://www.benchchem.com/product/B10830271
https://www.medchemexpress.com/hosenkoside-c.html
https://www.benchchem.com/product/B10830271
https://www.medchemexpress.com/hosenkoside-c.html
https://www.medchemexpress.com/hosenkoside-c.html
https://www.benchchem.com/product/B10830271
https://www.medchemexpress.com/hosenkoside-c.html
https://www.medchemexpress.com/hosenkoside-c.html
https://www.medchemexpress.com/hosenkoside-c.html
https://www.benchchem.com/product/b8143437/docs?utm_src=pdf-body#application-notes-and-protocols-for-hosenkoside-c-stock-solution-preparation
https://www.benchchem.com/product/b8143437/docs?utm_src=pdf-body#application-notes-and-protocols-for-hosenkoside-c-stock-solution-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8143437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, use the following

calculation: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000

Mass (mg) = 0.010 mol/L x 0.001 L x 979.15 g/mol x 1000 = 9.79 mg

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh approximately 9.79 mg of Hosenkoside C powder into the tube.

Dissolving: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

Hosenkoside C powder.

Mixing: Securely cap the tube and vortex thoroughly until the solid is completely dissolved.

Gentle warming (up to 37°C) or sonication in a water bath can be used to facilitate

dissolution if necessary.[3]

Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-

term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[2]

Note on DMSO Concentration in Cell Culture: For most cell-based experiments, the final

concentration of DMSO in the culture medium should be kept below 0.5% (v/v) to avoid

solvent-induced cytotoxicity.[3]

Preparation of Working Solutions for In Vitro Assays
Working solutions are prepared by diluting the high-concentration stock solution in the

appropriate cell culture medium.

Materials:

10 mM Hosenkoside C stock solution in DMSO

Sterile cell culture medium
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Sterile microcentrifuge tubes or multi-well plates

Pipettes and sterile filter tips

Procedure:

Determine Final Concentrations: Decide on the final concentrations of Hosenkoside C
required for your experiment (e.g., 1 µM, 10 µM, 50 µM).

Serial Dilution: Perform serial dilutions of the 10 mM stock solution in cell culture medium to

achieve the desired final concentrations. For example, to prepare a 10 µM working solution,

you can perform a 1:1000 dilution of the 10 mM stock (e.g., add 1 µL of 10 mM stock to 999

µL of cell culture medium).

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium as is present in the highest concentration of the Hosenkoside C
working solution.

Preparation of Formulation for In Vivo Administration
Due to its low aqueous solubility, Hosenkoside C requires a specific vehicle for in vivo

administration. The following is a common formulation protocol.

Materials:

Hosenkoside C (solid powder)

DMSO

PEG300 (Polyethylene glycol 300)

Tween-80

Sterile saline (0.9% NaCl)

Sterile tubes

Vortex mixer
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Procedure (Example for a 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline formulation):

Prepare a concentrated stock in DMSO: Dissolve the required amount of Hosenkoside C in

DMSO to create a concentrated stock solution (e.g., 25 mg/mL).

Add Solvents Sequentially: In a sterile tube, add the required volume of the Hosenkoside
C/DMSO stock solution.

Add the calculated volume of PEG300 and mix thoroughly.

Add the calculated volume of Tween-80 and mix until the solution is clear.

Finally, add the required volume of sterile saline and mix to achieve the final desired

concentration. For example, to prepare 1 mL of a 2.5 mg/mL final solution, you would add

100 µL of a 25 mg/mL Hosenkoside C/DMSO stock to 400 µL of PEG300, mix, then add 50

µL of Tween-80, mix, and finally add 450 µL of saline.[2]

Administration: This formulation can be used for various administration routes, such as oral

gavage or intraperitoneal injection, depending on the experimental design.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Experimental Workflow for Hosenkoside C Stock Solution Preparation
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In Vivo Formulation

Weigh Hosenkoside C Powder

Dissolve in DMSO

Vortex to Homogenize

Aliquot and Store at -80°C

End

Ready for cell culture dilution

Dissolve Hosenkoside C in DMSO

Add PEG300

Add Tween-80

Add Saline

Mix Thoroughly

Ready for animal administration

Start

Prepare for In Vitro Use Prepare for In Vivo Use

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8143437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Putative Anti-inflammatory Signaling Pathway of Hosenkoside C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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